Cas no 1807303-89-4 (Methyl 5-cyano-2-fluoro-3-formylbenzoate)

• Product Name: Methyl 5-cyano-2-fluoro-3-formylbenzoate
• CAS No: 1807303-89-4
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 4952742
• Update Time: 2025-06-29

Methyl 5-cyano-2-fluoro-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-fluoro-3-formylbenzoate

• Inchi： 1S/C10H6FNO3/c1-15-10(14)8-3-6(4-12)2-7(5-13)9(8)11/h2-3,5H,1H3
• InChI Key： ZQBAXICSKUPRLY-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC(C#N)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2

Additional information on Methyl 5-cyano-2-fluoro-3-formylbenzoate

Methyl 5-Cyano-2-Fluoro-3-Formylbenzoate (CAS No. 1807303-89-4): A Promising Synthetic Intermediate in Medicinal Chemistry

Methyl 5-cyano-2-fluoro-3-formylbenzoate, a structurally unique organic compound with the CAS registry number 1807303-89-4, has garnered significant attention in recent years due to its versatile reactivity and potential applications in drug discovery. This aromatic ester features a trifluoromethyl group (CF₃) at the 3-position, a cyano group (CN) at the 5-position, and a fluoro substituent (F) at the 2-position of its benzoate scaffold. The combination of these functional groups—formyl, cyano, and fluoro—creates a molecule with tunable electronic properties and steric hindrance, enabling its use as a modular building block in complex organic synthesis.

Recent advancements in synthetic methodology have streamlined the production of methyl 5-cyano-2-fluoro-3-formylbenzoate, particularly through transition-metal-catalyzed cross-coupling strategies. A study published in Journal of Organic Chemistry (2023) demonstrated that palladium-catalyzed Suzuki-Miyaura reactions using this compound as an electrophilic partner achieve nearly quantitative yields under mild conditions. The formyl group serves as an excellent handle for subsequent oxidation to carboxylic acids or reduction to alcohols, while the cyano substituent imparts lipophilicity and hydrogen-bonding capacity critical for bioactive molecules. The presence of the fluoro atom further enhances metabolic stability by reducing susceptibility to cytochrome P450 enzymes, a key consideration in preclinical drug development.

In pharmacological studies, this compound exhibits intriguing biological profiles when incorporated into multi-functional scaffolds. Researchers from Stanford University (Nature Communications, 2024) highlighted its role as a privileged structure in designing inhibitors targeting histone deacetylases (HDACs), enzymes implicated in cancer progression. By appending this methyl ester derivative to polyphenolic backbones, they achieved submicromolar IC₅₀ values against HDAC6 isoforms—a critical target for neurodegenerative disease therapies—while maintaining favorable ADME (absorption, distribution, metabolism, excretion) properties. The trifluoromethyl moiety's electron-withdrawing effect stabilizes the conjugated system, optimizing binding affinity without compromising cellular permeability.

Structural characterization via X-ray crystallography reveals that the spatial arrangement of substituents creates an optimal π-electron density distribution. Computational modeling studies using DFT calculations (ACS Omega, 2024) confirmed that the formyl group's carbonyl oxygen forms transient hydrogen bonds with serine protease active sites, suggesting utility in antiviral drug design. When evaluated against SARS-CoV-2 protease variants in vitro, derivatives incorporating this scaffold displayed inhibition constants as low as 15 nM—a result attributed to the synergistic electronic effects of cyano and fluoro groups that optimize enzyme-substrate interactions.

The synthetic versatility of methyl 5-cyano-2-fluoro-3-formylbenzoate is further exemplified by its use in click chemistry approaches. A collaborative effort between MIT and Pfizer (JACS Au, 2024) utilized this compound's aldehyde functionality to develop bioorthogonal conjugates for targeted drug delivery systems. By coupling it with azide-functionalized peptides under copper-free conditions, researchers created stimuli-responsive nanoparticles capable of releasing payloads specifically at tumor microenvironments—a breakthrough validated through murine xenograft models demonstrating enhanced therapeutic indices compared to conventional formulations.

Innovative applications extend into agrochemical research where this compound serves as a lead structure for herbicide development. Scientists at Syngenta AG reported that substituting chlorine atoms with fluorine (F) groups on analogous benzoate frameworks significantly improves selectivity toward weed species without affecting crop plants' growth—a property directly attributable to the strategic placement of halogen substituents observed in our subject compound. The combination of cyano and fluoro groups here modulates photostability while preserving target enzyme inhibition activity.

Safety assessments conducted according to OECD guidelines confirm non-toxicity profiles at therapeutic concentrations when tested on human hepatocyte cell lines (Toxicological Sciences, 2024). Metabolic pathway analysis using LC/MS-based metabolomics identified rapid hydrolysis of the methyl ester (OCH₃) into its corresponding carboxylic acid metabolite under physiological conditions—a process that generates less reactive species than analogous ethyl ester derivatives. This metabolic behavior aligns with FDA guidelines for preclinical safety evaluation criteria regarding bioactivation risks.

Emerging data from structure-based drug design projects underscore its potential in kinase inhibitor development programs targeting oncogenic signaling pathways. Computational docking studies using AutoDock Vina (ACS Med Chem Lett., 2024) revealed favorable binding modes when grafted onto ATP competitive pockets of BRAF V600E mutants—the primary driver mutation in melanoma cases—with predicted binding energies (-8.7 kcal/mol) surpassing existing clinical candidates by over two-fold margin due to enhanced hydrophobic interactions facilitated by fluorinated phenyl rings.

Its photochemical properties have also been explored for light-triggered drug release mechanisms. A team from ETH Zurich demonstrated that irradiation with near-infrared light induces controlled cleavage of the ester bond (OCH₃) under biocompatible conditions (Chemical Science, 2024). This light-sensitive behavior enables spatiotemporal control over drug activation within tissues during photodynamic therapy applications—a concept validated through proof-of-concept experiments showing selective cytotoxicity toward irradiated cancer cells without affecting neighboring healthy tissue.

In material science applications, self-assembled monolayers formed from this compound exhibit exceptional stability under physiological pH ranges when tested via surface plasmon resonance spectroscopy (Langmuir, 2024). The combination of polar formyl groups and non-polar cyano/fluoro substituents creates amphiphilic surfaces suitable for biosensor fabrication or protein immobilization platforms requiring both chemical reactivity and resistance to enzymatic degradation.

Critical evaluation across multiple disciplines confirms its value as a strategic intermediate: In total synthesis projects it facilitates late-stage functionalization; medicinal chemistry exploits its tunable electronic effects; while analytical chemists appreciate its distinct UV-vis absorption profile at λmax=315 nm for high-throughput screening purposes. Recent advances in continuous flow synthesis methods now allow scalable production while maintaining purity standards above 99% HPLC purity—a prerequisite for GMP-compliant pharmaceutical processes reported since early 2024.